![molecular formula C13H15N3O2S2 B1224743 2-(2-methoxyethylthio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide](/img/structure/B1224743.png)
2-(2-methoxyethylthio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
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Overview
Description
2-(2-methoxyethylthio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is a carbonyl compound.
Scientific Research Applications
Anticancer Applications
- Tiwari et al. (2017) synthesized a series of compounds similar to the one , focusing on their anticancer activities. They found that some compounds showed promising anticancer properties against human cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer. A computational study was also conducted to predict their drug-like behavior (Tiwari et al., 2017).
Photodynamic Therapy for Cancer
- Pişkin et al. (2020) developed a zinc phthalocyanine derivative, which includes a component structurally related to the compound . This derivative demonstrated potential for use as a Type II photosensitizer in photodynamic therapy for treating cancer, highlighting its good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).
Nematocidal Activity
- Liu et al. (2022) synthesized novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group, similar to the compound . These derivatives showed significant nematocidal activity against the pine wood nematode, suggesting potential use in controlling this pest (Liu, Wang, Zhou, & Gan, 2022).
Supramolecular Gelators
- Yadav and Ballabh (2020) explored the synthesis of N-(thiazol-2-yl) benzamide derivatives, closely related to your compound of interest, for their gelation behavior. The study provided insights into the role of methyl functionality and multiple non-covalent interactions in gelation behavior (Yadav & Ballabh, 2020).
Antimicrobial and Antifungal Properties
- Sych et al. (2019) synthesized derivatives of 1,3,4-thiadiazole, structurally similar to the compound . These derivatives exhibited sensitivity to both Gram-positive and Gram-negative bacteria and showed antifungal activity against Candida albicans, indicating potential as antimicrobial and antifungal agents (Sych et al., 2019).
Fluorescence Characteristics
- Zhang et al. (2017) synthesized benzamide derivatives containing thiadiazoles and investigated their photophysical properties. They found that these compounds exhibited excellent photophysical properties like large Stokes shifts, solid-state fluorescence, and aggregation-induced emission effect (Zhang et al., 2017).
Properties
Molecular Formula |
C13H15N3O2S2 |
---|---|
Molecular Weight |
309.4 g/mol |
IUPAC Name |
2-(2-methoxyethylsulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide |
InChI |
InChI=1S/C13H15N3O2S2/c1-9-15-16-13(20-9)14-12(17)10-5-3-4-6-11(10)19-8-7-18-2/h3-6H,7-8H2,1-2H3,(H,14,16,17) |
InChI Key |
YRNRMTXPKCSCRY-UHFFFAOYSA-N |
SMILES |
CC1=NN=C(S1)NC(=O)C2=CC=CC=C2SCCOC |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)C2=CC=CC=C2SCCOC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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